Cas no 957354-34-6 (1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole)

1-(2-Fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a nitro group at the 3-position and a 2-fluorobenzyl substituent, which may enhance reactivity and binding affinity in target interactions. The compound’s fluorinated aromatic moiety can improve metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The nitro group offers versatility for further functionalization through reduction or substitution reactions. This pyrazole derivative is particularly useful in the synthesis of biologically active molecules, where its structural motifs contribute to selective activity and optimized physicochemical properties. Proper handling is advised due to its nitro-containing framework.
1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole structure
957354-34-6 structure
Product Name:1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole
CAS No:957354-34-6
MF:C11H10FN3O2
MW:235.214405536652
MDL:MFCD04969933
CID:3059391
PubChem ID:823300
Update Time:2025-05-24

1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluoro-benzyl)-5-methyl-3-nitro-1H-pyrazole
    • 1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole
    • CS-0280729
    • BBL038811
    • MLS000537054
    • 1-(2-fluorobenzyl)-3-nitro-5-methyl-1H-pyrazole
    • CHEMBL1511555
    • STK312587
    • 1-[(2-fluorophenyl)methyl]-5-methyl-3-nitropyrazole
    • 1-[(2-fluorophenyl)methyl]-5-methyl-3-nitro-1H-pyrazole
    • AKOS000310212
    • SMR000163518
    • EN300-229652
    • HMS2381P11
    • 1-[(2-fluorophenyl)methyl]-5-methyl-3-nitro-pyrazole
    • AG-664/42811468
    • 957354-34-6
    • 1-(2-fluorobenzyl)-5-methyl-3-nitro-1H-pyrazole
    • MDL: MFCD04969933
    • Inchi: 1S/C11H10FN3O2/c1-8-6-11(15(16)17)13-14(8)7-9-4-2-3-5-10(9)12/h2-6H,7H2,1H3
    • InChI Key: FJJBECZXCHAOKU-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CN1C(C)=CC([N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 235.07570473Da
  • Monoisotopic Mass: 235.07570473Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 63.6Ų

1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole Pricemore >>

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Additional information on 1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole

Comprehensive Overview of 1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole (CAS No. 957354-34-6)

The compound 1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole (CAS No. 957354-34-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenyl group and a nitro-pyrazole core, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

One of the key reasons for the growing interest in 1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole is its role in structure-activity relationship (SAR) studies. The presence of the fluorine atom enhances the molecule's lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. Additionally, the nitro group offers versatile reactivity, enabling further functionalization for targeted applications. This compound is often discussed in forums and publications focusing on small molecule inhibitors and agrochemical intermediates, addressing common queries about its synthesis and optimization.

From an industrial perspective, CAS No. 957354-34-6 is frequently explored for its scalability and cost-effectiveness in batch synthesis. Recent advancements in green chemistry have also prompted investigations into eco-friendly routes for its production, resonating with the global push for sustainable manufacturing. Laboratories and manufacturers are increasingly searching for high-purity versions of this compound, driven by demand for reliable research chemicals and custom synthesis services.

The compound’s relevance extends to computational chemistry, where it serves as a model for molecular docking simulations. Its pyrazole scaffold is a common motif in kinase inhibitors, a hot topic in oncology and inflammation research. Online discussions frequently highlight its potential in fragment-based drug design, answering questions about its binding affinity and selectivity. These insights make 1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole a recurring subject in patent literature and academic journals.

Quality control and analytical characterization of 957354-34-6 are equally critical. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. Suppliers and researchers often seek detailed technical data sheets (TDS) and safety data sheets (SDS) to ensure compliance with laboratory safety standards. This aligns with the broader industry emphasis on transparency and regulatory compliance.

In summary, 1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole (CAS No. 957354-34-6) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its combination of fluorine and nitro functionalities positions it as a versatile building block for innovation. As interest in tailored chemical solutions grows, this compound is poised to remain a focal point in both industrial and academic research.

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